Cas no 1120-56-5 (methylidenecyclobutane)
methylidenecyclobutane structure
Product Name:methylidenecyclobutane
CAS No:1120-56-5
MF:C5H8
MW:68.1170215606689
MDL:MFCD00001335
CID:163697
PubChem ID:24896924
Update Time:2025-04-19
methylidenecyclobutane Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutane, methylene-
- methylenecyclobutane
- methylidenecyclobutane
- Cyclobutane,methylene
- cyclobutylmethyl
- Methylen-cyclobutan
- methylene cyclobutene
- methylenencyclobutane
- InChI=1/C5H8/c1-5-3-2-4-5/h1-4H
- TZ0GB8VNX6
- NSC 90355
- NS00023599
- AKOS015840478
- NSC-90355
- Methylenecyclobutane, 96%
- 1120-56-5
- DTXSID2061519
- EINECS 214-313-7
- exo-methylenecyclobutane
- UNII-TZ0GB8VNX6
- EN300-82336
- NSC90355
- J-002699
- MFCD00001335
- PS-17926
- DB-109493
- ALBB-035089
- DTXCID8033273
-
- MDL： MFCD00001335
- Inchi： 1S/C5H8/c1-5-3-2-4-5/h1-4H2
- InChI Key： QIRVGKYPAOQVNP-UHFFFAOYSA-N
- SMILES： C1CC(=C)C1
Computed Properties
- Exact Mass: 68.06260
- Monoisotopic Mass: 68.062600255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 47.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.736 g/mL at 25 °C(lit.)
- Melting Point: -134.7°C
- Boiling Point: 42 °C/749 mmHg(lit.)
- Flash Point: Fahrenheit: -29.2 ° f
Celsius: -34 ° c - Refractive Index: n20/D 1.42(lit.)
- PSA: 0.00000
- LogP: 1.72650
- Vapor Pressure: 6.57 psi ( 20 °C)
- Solubility: Not determined
methylidenecyclobutane Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225
- Warning Statement： P210
- Hazardous Material transportation number：UN 3295 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11
- Safety Instruction： 16-29-33
-
Hazardous Material Identification：
- Hazard Level：3.1
- HazardClass：3.1
- PackingGroup：I
- Storage Condition：2-8°C
- Safety Term：3.1
methylidenecyclobutane Customs Data
- HS CODE：2902199090
- Customs Data：
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
methylidenecyclobutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03115-1g |
Cyclobutane, methylene- |
1120-56-5 | 1g |
¥1468.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03115-5g |
Cyclobutane, methylene- |
1120-56-5 | 5g |
¥5168.0 | 2021-09-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | M45008-1G |
methylidenecyclobutane |
1120-56-5 | 1g |
¥1423.98 | 2023-11-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | M45008-5G |
methylidenecyclobutane |
1120-56-5 | 5g |
¥5035.48 | 2023-11-05 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00348-25g |
Methylidenecyclobutane |
1120-56-5 | 95% | 25g |
$1377 | 2023-09-07 | |
| abcr | AB138599-250 mg |
Methylenecyclobutane, 95%; . |
1120-56-5 | 95% | 250 mg |
€243.00 | 2023-07-20 | |
| abcr | AB138599-1 g |
Methylenecyclobutane, 95%; . |
1120-56-5 | 95% | 1 g |
€435.70 | 2023-07-20 | |
| abcr | AB138599-5 g |
Methylenecyclobutane, 95%; . |
1120-56-5 | 95% | 5g |
€1,155.10 | 2023-02-23 | |
| TRC | M236555-500mg |
Methylenecyclobutane |
1120-56-5 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M236555-1000mg |
Methylenecyclobutane |
1120-56-5 | 1g |
$ 725.00 | 2022-06-04 |
methylidenecyclobutane Related Literature
-
1. Catalysis on metals of group 8. Part 6.—Hydrogenation of methylenecyclopropane and methylenecyclobutane over platinum catalystsG. C. Bond,J. Newham Trans. Faraday Soc. 1960 56 1851
-
Longbo Li,Bianca Matsuo,Guillaume Levitre,Edward J. McClain,Eric A. Voight,Erika A. Crane,Gary A. Molander Chem. Sci. 2023 14 2713
-
M. C. Flowers,A. R. Gibbons J. Chem. Soc. B 1971 362
-
4. The single electron transfer induced degenerate methylenecyclobutane rearrangement through an allylically stabilised 1,4-cation radicalTsutomu Miyashi,Yasutake Takahashi,Kazufumi Yokogawa,Toshio Mukai J. Chem. Soc. Chem. Commun. 1987 175
-
5. Thermal unimolecular isomerization of 1-methylcyclobuteneH. M. Frey Trans. Faraday Soc. 1962 58 957
1120-56-5 (methylidenecyclobutane) Related Products
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